(2-Mercaptoethyl)trimethylammonium iodide

• CAS No.: 7161-73-1
• Product Name: (2-Mercaptoethyl)trimethylammonium iodide
• Molecular Formula: C5H14INS
• Molecular Weight: 247.14 g/mol
• IUPAC Name: trimethyl(2-sulfanylethyl)azanium;iodide
• Standard InChI: InChI=1S/C5H13NS.HI/c1-6(2,3)4-5-7;/h4-5H2,1-3H3;1H
• Standard InChIKey: CTGNYPVJSIRPLG-UHFFFAOYSA-N
• SMILES: C[N+](C)(C)CCS.[I-]
• Canonical SMILES: C[N+](C)(C)CCS.[I-]
• Synonyms: THIOCHOLINE IODIDE;(2-mercaptoethyl)trimethylammonium iodide;ThiocholineIodide,~97%;Trimethyl(2-mercaptoethyl)aminium·iodide;EthanaMiniuM, 2-Mercapto-N,N,N-triMethyl-, iodide;EthanaMiniuM,2-Mercapto-N,N,N-triMethyl-, iodide (1:1)
• Reference: 1: Tsuji S, Fournier M. Ultrastructural localization of acetylcholinesterase; activity by means of the electron dense precipitate derived from Koelle/'s cuprous; thiocholine iodide by treatment with phosphomolybdic acid and osmium tetroxide.; Histochemistry. 1984;80(1):19-21. PubMed PMID: 6698812.; ; ; 2: Tsuji S, Larabi Y. A modification of thiocholine-ferricyanide method of; Karnovsky and Roots for localization of acetylcholinesterase activity without; interference by Koelle/'s copper thiocholine iodide precipitate. Histochemistry.; 1983;78(3):317-23. PubMed PMID: 6193086.; ; ; 3: Wustner DA, Sanborn JR. A facile synthesis of esters of thiocholine iodide,; substrates for cholinesterase. J Econ Entomol. 1972 Dec;65(6):1745. PubMed PMID: ; 4639461.; ; ; 4: Hussain A, Schurman P. Thiol esters. II. A kinetic study of hydrolysis and; aminolysis of propionyl thiocholine iodide and 2-dimethylaminoethanethiol; propionate. J Pharm Sci. 1969 Jun;58(6):687-93. PubMed PMID: 5799755.; ; ; 5: GUILBAULT GG, KRAMER DN, CANNON PL Jr. A new, general electrochemical method; of determining enzyme kinetics. Kinetics of the enzymic hydrolysis of thiocholine; iodide esters. Anal Biochem. 1963 Mar;5:208-16. PubMed PMID: 13951223.
• PubChem Compound: 3014543
• Last Modified: Nov 11 2021